Cas no 653604-58-1 (Isoquinoline, 1-cyclopentyl-3,4-dihydro- (9CI))

• Product Name: Isoquinoline, 1-cyclopentyl-3,4-dihydro- (9CI)
• CAS No: 653604-58-1
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• CID: 961812
• PubChem ID: 45098941
• Update Time: 2025-04-19

Isoquinoline, 1-cyclopentyl-3,4-dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-cyclopentyl-3,4-dihydro- (9CI)
• 1-Cyclopentyl-3,4-dihydroisoquinoline
• 653604-58-1

• Inchi： 1S/C14H17N/c1-2-7-12(6-1)14-13-8-4-3-5-11(13)9-10-15-14/h3-5,8,12H,1-2,6-7,9-10H2
• InChI Key： WBHJIHCXQGJVOQ-UHFFFAOYSA-N
• SMILES： N1CCC2C=CC=CC=2C=1C1CCCC1

Computed Properties

• Exact Mass: 199.136
• Monoisotopic Mass: 199.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.4A^2
• XLogP3: 3.2